Cas no 2580233-24-3 (methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate)

• Product Name: methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate
• CAS No: 2580233-24-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5664433
• PubChem ID: 165887695
• Update Time: 2025-07-02

methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate
• 2580233-24-3
• EN300-27723153

• Inchi： 1S/C11H17N3O2/c1-16-9(15)8-7-13-10(14-8)11(12)5-3-2-4-6-11/h7H,2-6,12H2,1H3,(H,13,14)
• InChI Key： CDEBVFWZJOGZNH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C2(CCCCC2)N)N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81Ų

Additional information on methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate

Introduction to Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate (CAS No. 2580233-24-3)

Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate, with the CAS number 2580233-24-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the imidazole class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a cyclohexyl group and an amine functional group, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the formation of the imidazole ring, followed by the introduction of the cyclohexyl and amine substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Imidazole derivatives have been extensively studied for their ability to interact with biological targets, including enzymes and receptors. The cyclohexyl group in Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate enhances its solubility and bioavailability, making it a promising candidate for further development.

Recent research has focused on the pharmacological properties of imidazole-based compounds. Studies have demonstrated that these molecules can exhibit anti-inflammatory, antimicrobial, and anticancer effects. The amine group in Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate plays a crucial role in these interactions by facilitating hydrogen bonding and other non-covalent interactions with biological targets. This has led to increased interest in exploring its potential as a lead compound for new drug candidates.

In addition to its pharmacological significance, Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate has also been investigated for its role in material science. The unique structural features of this compound make it a suitable candidate for developing novel materials with specific properties. For instance, its ability to form stable complexes with other molecules has been exploited in the design of metal-organic frameworks (MOFs) and supramolecular assemblies.

The chemical stability of Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate is another area of interest. Studies have shown that this compound can withstand various environmental conditions without significant degradation, making it suitable for long-term storage and transportation. This stability is attributed to the robust nature of the imidazole ring and the protective effect provided by the cyclohexyl group.

The synthesis and application of Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate also highlight the importance of green chemistry principles. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. These approaches align with the growing demand for sustainable practices in pharmaceutical manufacturing.

Future research directions for Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate include exploring its potential in drug discovery and developing new synthetic methodologies. Advances in computational chemistry and molecular modeling are expected to play a significant role in understanding its interactions with biological targets and optimizing its pharmacological properties.

In conclusion, Methyl 2-(1-aminocyclohexyl)-1H-imidazole-4-carboxylate (CAS No. 2580233-24-3) is a versatile compound with significant applications in pharmaceutical chemistry and material science. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and beyond.